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Compound of Interest |

Compound Name: 4-Fluorophenol-d5
CAS No.: 1219804-93-9
Cat. No.: B569068
. J

Executive Summary & Compound Identity

4-Fluorophenol-d5 is a stable, isotopically labeled derivative of 4-fluorophenol where
hydrogen atoms on the aromatic ring are replaced by deuterium. It is primarily utilized as an
internal standard in NMR spectroscopy and mass spectrometry (LC-MS/GC-MS) for quantifying
phenolic impurities or studying metabolic pathways.

While it shares the acute toxicity and corrosive profile of its non-deuterated parent, its
application in trace analysis requires a dual-focus handling protocol: protecting the operator
from toxicity and protecting the compound from isotopic exchange (H-D scrambling).

Substance Identification
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Parameter Data

Chemical Name 4-Fluorophenol-d5

1219804-93-9 (Labeled); 371-41-5 (Unlabeled

CAS Number
parent)
Formula CeDsFO
Molecular Weight ~117.13 g/moal (vs. 112.10 g/mol for unlabeled)
Crystalline solid or supercooled liquid (Melts
Appearance
~45°C)
N Soluble in alcohol, ether, water (limited);
Solubility

Hygroscopic

Hazard Profiling: The Mechanism of Toxicity

Standard SDS documents list H-codes (Hazard Statements) but rarely explain the why.
Understanding the mechanism is crucial for respecting the safety protocols.

The "Phenol Effect” (Systemic vs. Local)

4-Fluorophenol-d5 is not merely an acid; it is a protoplasmic poison.

e Mechanism: Phenolic compounds penetrate the stratum corneum rapidly due to their
lipophilic nature. Once absorbed, they denature proteins and cause non-specific coagulation

necrosis.[1]

o The Anesthetic Trap: Phenols possess local anesthetic properties.[2] A splash may numb the
skin immediately, causing the researcher to underestimate the exposure duration. Pain is a

lagging indicator.

o Systemic Toxicity: Rapid absorption leads to CNS depression, hypotension, and renal failure.
The fluorine substituent adds potential metabolic stability, potentially altering the excretion
profile compared to phenol, though acute management remains identical.

GHS Hazard Classification
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Hazard Class Category H-Code Description

Harmful if swallowed,
Acute Toxicity Cat4 H302/H312/H332 in contact with skin, or

inhaled.

Causes severe skin
Skin Corrosion Cat 1B H314 burns and eye

damage.

Causes serious eye
Eye Damage Catl H318

damage.[2][3]

Hierarchy of Controls & PPE Strategy

Reliance on PPE alone is a failure of planning. The following diagram illustrates the required

safety architecture for handling deuterated phenols.
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Figure 1: Hierarchy of controls emphasizing engineering barriers over PPE.

Glove Selection Logic

Standard nitrile gloves have poor resistance to phenols (breakthrough < 15 mins).

+ Routine Handling (mg quantities): Double nitrile is acceptable only if the outer glove is
changed immediately upon any splash.
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e Bulk Handling (>1g or liquid): Use Silver Shield (Laminate) or Viton gloves. These provide >4
hours of breakthrough time.[4][5]

Emergency Response: The PEG Protocol

Critical Deviation from Standard Protocol: Water flushing alone is insufficient and potentially
dangerous for phenol exposures because water is hydrophobic enough to repel phenol,
potentially spreading it over a larger skin area before dilution takes effect.[6]

The Gold Standard: Polyethylene Glycol 300 or 400 (PEG).[6]

o Why? PEG acts as a solvent that solubilizes phenol better than water, effectively extracting it

from the skin layers.
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Figure 2: Decision tree for treating phenolic skin exposure. PEG is the priority intervention.

Experimental Integrity: Handling Deuterated
Compounds

Beyond safety, the "d5" designation requires specific handling to prevent H-D Exchange.
Atmospheric moisture (

) can exchange protons with the phenolic hydroxyl group (
), degrading the isotopic purity.

Storage and Aliquoting
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o Storage: Store under inert gas (Argon or Nitrogen) in a desiccator. Refrigeration (2-8°C) is
recommended, but the container must be warmed to room temperature before opening to
prevent condensation.

e Solvent Choice: When preparing NMR standards, use anhydrous deuterated solvents (e.g.,
DMSO-d6, CDCI3) treated with molecular sieves.

o Glassware: All glassware should be oven-dried to remove surface moisture.

Waste Management

e Segregation: Do not mix phenolic waste with oxidizing acids (e.g., Nitric Acid). This can form
picric acid derivatives, which are explosive.

e Labeling: Clearly tag waste as "Halogenated Organic - Phenolic.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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